Cas no 1804892-44-1 (2,3-Bis(trifluoromethyl)-5-iodobenzamide)

• Product Name: 2,3-Bis(trifluoromethyl)-5-iodobenzamide
• CAS No: 1804892-44-1
• MF: C₉H₄F₆INO
• MW: 383.029055595398
• CID: 4794032
• Update Time: 2025-10-29

2,3-Bis(trifluoromethyl)-5-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-iodobenzamide

• Inchi： 1S/C9H4F6INO/c10-8(11,12)5-2-3(16)1-4(7(17)18)6(5)9(13,14)15/h1-2H,(H2,17,18)
• InChI Key： VOEJYDWNYHXWRR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(N)=O)C(C(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1

Additional information on 2,3-Bis(trifluoromethyl)-5-iodobenzamide

Professional Introduction to 2,3-Bis(trifluoromethyl)-5-iodobenzamide (CAS No. 1804892-44-1)

2,3-Bis(trifluoromethyl)-5-iodobenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential applications. This compound, identified by the chemical abstracts service number CAS No. 1804892-44-1, is characterized by its bis(trifluoromethyl) and iodo substituents, which contribute to its distinct chemical properties and reactivity. The presence of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The< strong>Bis(trifluoromethyl) moiety is particularly noteworthy as it introduces electron-withdrawing effects, enhancing the compound's lipophilicity and metabolic stability. These properties are highly desirable in drug design, as they can improve bioavailability and reduce susceptibility to degradation by metabolic enzymes. Furthermore, the< strong>iodo substituent provides a handle for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex organic molecules.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced pharmacological profiles. The< strong>trifluoromethyl group, in particular, has been extensively studied for its ability to modulate drug interactions at the molecular level. It can influence binding affinity, metabolic pathways, and overall pharmacokinetics. This has led to the incorporation of trifluoromethyl groups into numerous drug candidates across different therapeutic areas, including oncology, inflammation, and infectious diseases.

The< strong>5-iodobenzamide moiety further enhances the utility of this compound as a building block in medicinal chemistry. Amides are common pharmacophores found in many approved drugs, and their structural diversity allows for tailored interactions with biological targets. The iodine atom at the 5-position provides a convenient site for further derivatization, enabling chemists to explore a wide range of structural modifications. This flexibility is crucial for optimizing drug candidates during the lead optimization process.

Recent studies have highlighted the potential of< strong>2,3-Bis(trifluoromethyl)-5-iodobenzamide in the development of novel anticancer agents. The combination of lipophilicity imparted by the trifluoromethyl groups and the electrophilic nature of the iodine atom makes this compound an attractive candidate for generating highly potent inhibitors of cancer-related enzymes. For instance, researchers have explored its use in designing inhibitors targeting tyrosine kinases, which are key players in cancer cell signaling pathways. Preliminary findings suggest that derivatives of this compound exhibit promising inhibitory activity against several oncogenic kinases.

The< strong>CAS No. 1804892-44-1 designation ensures that researchers can reliably identify and obtain this compound for their studies. The systematic naming convention provided by CAS numbers is essential for maintaining consistency in scientific literature and facilitating communication among researchers worldwide. This standardized approach helps prevent confusion and ensures that experiments are reproducible across different laboratories.

In addition to its applications in oncology, there is growing interest in using< strong>2,3-Bis(trifluoromethyl)-5-iodobenzamide as a precursor in the synthesis of compounds with anti-inflammatory and antimicrobial properties. The structural features of this molecule make it a versatile platform for exploring new chemical space. By leveraging its reactivity and functional groups, chemists can design molecules that interact selectively with disease-causing targets.

The< strong>Bis(trifluoromethyl) groups not only enhance lipophilicity but also contribute to thermal stability and resistance to hydrolysis, making it suitable for long-term therapeutic use. These properties are particularly important in formulations intended for oral or injectable administration. Furthermore, the< strong>5-iodobenzamide moiety allows for further derivatization into amides with varying solubility profiles, which can be tailored to optimize drug delivery systems.

The growing body of research on fluorinated compounds underscores their significance in modern drug discovery. The ability to fine-tune physicochemical properties through strategic functionalization has revolutionized how new drugs are designed and developed. Compounds like< strong>2,3-Bis(trifluoromethyl)-5-iodobenzamide, with their rich structural diversity and reactivity profiles, continue to inspire innovation in medicinal chemistry.

In conclusion,< strong>2,3-Bis(trifluoromethyl)-5-iodobenzamide (CAS No. 1804892-44-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique combination of structural features makes it a valuable scaffold for developing novel therapeutic agents across multiple disease areas. As research progresses, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.